Cas no 2680537-13-5 (1-{2,6-dioxaspiro4.5decan-9-yl}methanamine hydrochloride, Mixture of diastereomers)

• Product Name: 1-{2,6-dioxaspiro4.5decan-9-yl}methanamine hydrochloride, Mixture of diastereomers
• CAS No: 2680537-13-5
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD34184065
• CID: 5645495
• PubChem ID: 165943704
• Update Time: 2025-10-30

1-{2,6-dioxaspiro4.5decan-9-yl}methanamine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2680537-13-5
• EN300-28257667
• 1-{2,6-dioxaspiro[4.5]decan-9-yl}methanamine hydrochloride
• 1-{2,6-dioxaspiro4.5decan-9-yl}methanamine hydrochloride, Mixture of diastereomers

• MDL： MFCD34184065
• Inchi： 1S/C9H17NO2.ClH/c10-6-8-1-3-12-9(5-8)2-4-11-7-9;/h8H,1-7,10H2;1H
• InChI Key： FMIPXHFGKDVFAC-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CN)CC21COCC2

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-{2,6-dioxaspiro4.5decan-9-yl}methanamine hydrochloride, Mixture of diastereomers

1-{2,6-Dioxaspiro[4.5]decan-9-yl}methanamine Hydrochloride: A Comprehensive Overview

The compound CAS No. 2680537-13-5, known as 1-{2,6-dioxaspiro[4.5]decan-9-yl}methanamine hydrochloride, is a unique chemical entity with significant potential in the field of drug development and biomedical research. This compound is a mixture of diastereomers, which adds complexity to its synthesis and characterization but also opens avenues for exploring its diverse biological activities.

Spiro compounds, such as this one, are characterized by their spirocyclic structure, where two rings are joined by a single atom. In this case, the spiro system is fused with two oxygen atoms, forming a dioxaspiro[4.5]decane framework. This structural feature not only imparts stability to the molecule but also influences its physicochemical properties, making it an intriguing subject for further investigation.

Recent advancements in synthetic chemistry have enabled the efficient construction of such complex structures. The synthesis of 1-{2,6-dioxaspiro[4.5]decan-9-yl}methanamine hydrochloride involves a series of carefully designed reactions, including ring-forming processes and stereocontrol techniques to manage the formation of diastereomers. These methods have been optimized to ensure high yields and purity, which are critical for downstream applications.

The biological evaluation of this compound has revealed promising results in preclinical studies. Its ability to modulate specific biological pathways suggests potential applications in the treatment of various diseases, including neurodegenerative disorders and inflammatory conditions. Researchers have also explored its pharmacokinetic profile, demonstrating favorable absorption and bioavailability characteristics.

In terms of drug delivery, the presence of hydrochloride salt in this compound facilitates its solubility in aqueous media, making it suitable for formulation into various dosage forms. This property is particularly advantageous for developing oral or injectable therapies that require precise dosing and controlled release profiles.

Moreover, the study of diastereomers has become increasingly important in modern pharmacology due to their potential to exhibit different pharmacological activities despite sharing similar structures. Understanding the stereochemical relationships within this compound can provide valuable insights into its mechanism of action and toxicity profiles.

From an environmental standpoint, the synthesis and disposal of CAS No. 2680537-13-5 have been designed with sustainability in mind. Green chemistry principles have been incorporated into its production process to minimize waste generation and reduce the overall ecological footprint.

In conclusion, 1-{2,6-dioxaspiro[4.5]decan-9-yl}methanamine hydrochloride represents a cutting-edge chemical entity with vast potential in therapeutic development. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a key player in the ongoing quest for innovative medicinal agents.